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Compound of Interest

Compound Name: Decyl(Dimethyl)phosphine Oxide

Cat. No.: B1226676 Get Quote

Technical Support Center:
Decyl(dimethyl)phosphine Oxide
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the handling, storage, and troubleshooting of

Decyl(dimethyl)phosphine Oxide.

Frequently Asked Questions (FAQs)
Q1: What is Decyl(dimethyl)phosphine Oxide and what are its primary applications?

A1: Decyl(dimethyl)phosphine Oxide (DDPO) is a non-ionic surfactant with the chemical

formula C₁₂H₂₇OP.[1] Its structure includes a hydrophilic phosphine oxide headgroup and a

hydrophobic decyl tail, making it amphiphilic.[1] This property allows it to be highly effective in

biochemical research, particularly for the solubilization, stabilization, and crystallization of

membrane proteins.[1][2] It is also explored in material science and has potential applications

in drug development due to its biological activity.[1]

Q2: What are the recommended storage conditions for Decyl(dimethyl)phosphine Oxide?

A2: To ensure the stability and longevity of Decyl(dimethyl)phosphine Oxide, it should be

stored in a tightly sealed container in a dry, cool, and well-ventilated area.[3] The
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recommended storage temperature is between 2-8°C.[4][5] It is also advisable to store it under

an inert atmosphere.

Q3: What are the primary safety concerns when handling Decyl(dimethyl)phosphine Oxide?

A3: Decyl(dimethyl)phosphine Oxide is classified as an irritant. It can cause skin and serious

eye irritation, and may also cause respiratory irritation.[6] Therefore, it is crucial to handle this

compound with appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. All handling should be performed in a well-ventilated fume hood.[3]

Q4: How stable is Decyl(dimethyl)phosphine Oxide?

A4: Decyl(dimethyl)phosphine Oxide is a relatively stable compound, especially under

neutral pH conditions.[1] The phosphine oxide group is resistant to further oxidation.[1]

However, it can be susceptible to hydrolysis under strongly acidic or alkaline conditions,

particularly at elevated temperatures.[1] Thermal degradation can also occur at high

temperatures, potentially leading to the cleavage of the P-C bond.[1]

Q5: How do I prepare a stock solution of Decyl(dimethyl)phosphine Oxide?

A5: Due to its amphiphilic nature, Decyl(dimethyl)phosphine Oxide has limited solubility in

water but is soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and chloroform.[1]

For aqueous applications, it is recommended to first prepare a concentrated stock solution in a

suitable organic solvent (e.g., DMSO) and then dilute it into the aqueous buffer to the desired

final concentration.

Quantitative Data Summary
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Property Value References

Recommended Storage

Temperature
2-8°C [4][5]

Chemical Formula C₁₂H₂₇OP [1]

Molecular Weight 218.32 g/mol [3]

Appearance White solid to light yellow liquid

Critical Micelle Concentration

(CMC)
4.6 mM (20-25°C) [3]

Aggregation Number 131 [3]

Troubleshooting Guides
Issue 1: Precipitation of Decyl(dimethyl)phosphine
Oxide in Buffer

Possible Cause: The concentration of the surfactant is above its critical micelle concentration

(CMC) and solubility limit under the current conditions (e.g., low temperature, inappropriate

pH).

Solution:

Ensure the working temperature is appropriate, as solubility can decrease at lower

temperatures.

Verify that the pH of the buffer is within a neutral range, as extreme pH can affect

solubility.

If precipitation persists, consider preparing a fresh stock solution and adding it to the buffer

with gentle agitation.

Issue 2: Inconsistent Experimental Results
Possible Cause: The purity of the Decyl(dimethyl)phosphine Oxide may have been

compromised due to improper storage, leading to the presence of degradation products.
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Solution:

Verify the storage conditions and age of the compound.

If degradation is suspected, it is advisable to use a fresh batch of the surfactant.

Perform a quality control check on the existing stock if possible (see Experimental

Protocols section).

Issue 3: Poor Protein Solubilization
Possible Cause: The concentration of Decyl(dimethyl)phosphine Oxide may be too low, or

the solubilization conditions may not be optimal for the specific protein.

Solution:

Ensure that the final concentration of the detergent is above its CMC (4.6 mM). A common

starting point is 1-2% (w/v).[2]

Optimize the detergent-to-protein ratio.

Adjust other buffer components such as pH and ionic strength, as these can influence

solubilization efficiency.

Increase the incubation time with gentle agitation at a low temperature (e.g., 4°C).[2]

Experimental Protocols
Protocol 1: Preparation of a 10% (w/v) Stock Solution

Objective: To prepare a concentrated stock solution for easy dilution into experimental

buffers.

Materials:

Decyl(dimethyl)phosphine Oxide

High-purity water or a suitable organic solvent (e.g., DMSO)
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Sterile conical tube

Vortex mixer

Procedure:

1. Weigh out 1 gram of Decyl(dimethyl)phosphine Oxide.

2. Transfer the powder to a sterile 15 mL conical tube.

3. Add the solvent (e.g., water or DMSO) to a final volume of 10 mL.

4. Vortex the solution until the powder is completely dissolved. Gentle warming may be

required for aqueous solutions.

5. Store the stock solution at the recommended temperature of 2-8°C.

Protocol 2: Quality Control by Purity Assessment
Objective: To assess the purity of a batch of Decyl(dimethyl)phosphine Oxide.

Methodology: High-performance liquid chromatography (HPLC) or Gas Chromatography-

Mass Spectrometry (GC-MS) can be used to assess purity. For phosphine oxides, ³¹P NMR

spectroscopy is also a powerful tool to identify the main compound and any phosphorus-

containing impurities.[7]

General GC-MS Procedure:

1. Prepare a standard solution of Decyl(dimethyl)phosphine Oxide in a suitable solvent

(e.g., hexane).

2. Set up the GC-MS with an appropriate column (e.g., a non-polar phase column).

3. Inject the sample and run the analysis.

4. Identify the main peak corresponding to Decyl(dimethyl)phosphine Oxide and quantify

the area of any impurity peaks to determine the percentage of purity.[3]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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